Cas no 58249-25-5 (1,2-Benzoisothiazolin-3-one, sodium salt)

• Product Name: 1,2-Benzoisothiazolin-3-one, sodium salt
• CAS No: 58249-25-5
• MF: C₇H₄NNaOS
• MW: 173.167531013489
• CID: 384217
• PubChem ID: 13238744
• Update Time: 2025-08-03

1,2-Benzoisothiazolin-3-one, sodium salt Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,sodium salt (1:1)
• 1,2-benzisothiazol-3(2H)-one, sodium salt
• 1,2-BENZISOTHIAZOLIN-3-ONE SODIUM SALT
• 1,2-Benzisothiazol-3(2H)-one,sodium salt
• EINECS 261-184-8
• EN300-7724817
• 58249-25-5
• Sodium 3-oxo-3H-benzo[d]isothiazol-2-ide
• DTXSID601016747
• 1,2-benzisothiazol-3(2H)-one sodium
• sodium;1,2-benzothiazol-2-id-3-one
• sodium 3-oxo-2,3-dihydro-1,2-benzothiazol-2-ide
• 1,2-Benzoisothiazolin-3-one, sodium salt

• Inchi： 1S/C7H5NOS.Na/c9-7-5-3-1-2-4-6(5)10-8-7;/h1-4H,(H,8,9);/q;+1/p-1
• InChI Key： CFMIJCAMTQLSTM-UHFFFAOYSA-M
• SMILES： S1C2C=CC=CC=2C([N-]1)=O.[Na+]

Computed Properties

• Exact Mass: 172.99100
• Monoisotopic Mass: 172.99112921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 58.20000
• LogP: 1.21870
• Vapor Pressure: Not available

1,2-Benzoisothiazolin-3-one, sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles